Cas no 2137559-79-4 (2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile)

• Product Name: 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile
• CAS No: 2137559-79-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6566831
• PubChem ID: 165481757
• Update Time: 2025-06-09

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile
• EN300-1109025
• 2137559-79-4

• Inchi： 1S/C9H11N3O/c1-6-3-9(13)12(5-8(6)11)7(2)4-10/h3,5,7H,11H2,1-2H3
• InChI Key： CLKWWMDCZKHZAA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1C(C#N)C)N

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile

Introduction to 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile (CAS No. 2137559-79-4)

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 2137559-79-4, this compound represents a novel heterocyclic structure that combines a pyridine ring with functional groups capable of interacting with biological targets. The presence of both an amino group and a nitrile moiety in its molecular framework suggests potential applications in the synthesis of bioactive molecules, particularly in the development of new therapeutic agents.

The structural motif of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile is reminiscent of pyridine derivatives that have been extensively studied for their pharmacological properties. Pyridine-based compounds are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. The specific arrangement of atoms in this molecule, including the 5-amino group, 4-methyl group, and 2-oxo functionality, contributes to its unique chemical and biological profile. These features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in designing molecules that can modulate biological pathways through precise interactions with target proteins or enzymes. The nitrile group in 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile is particularly noteworthy, as nitriles have been shown to exhibit diverse biological activities. For instance, they can act as protease inhibitors or participate in redox reactions, making them valuable scaffolds for medicinal chemistry. The combination of these functional groups within a single molecule opens up numerous possibilities for designing molecules with enhanced pharmacological properties.

One of the most exciting aspects of this compound is its potential application in the field of oncology. Recent studies have highlighted the importance of inhibiting specific kinases and enzymes involved in cancer progression. The pyridine ring and its associated substituents can be engineered to interact with these targets, potentially leading to the development of novel anticancer agents. Additionally, the 5-amino group provides a site for further chemical modification, allowing researchers to fine-tune the molecule's properties to improve its efficacy and selectivity.

The synthesis of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, are commonly employed to build the desired framework. The use of protecting groups and careful control of reaction conditions ensures that the final product retains its intended structure and functionality.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential tools in this process. These methods provide detailed information about the molecular structure, helping researchers validate their synthetic efforts and prepare for subsequent biological evaluations.

The biological evaluation of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanenitrile typically involves testing its activity against various biological targets. This may include enzyme assays to assess inhibitory effects on specific kinases or receptors, as well as cell-based assays to evaluate its potential as an anticancer agent. The results from these studies provide valuable insights into the compound's pharmacological profile and help guide further optimization efforts.

In conclusion, 2-(5-amino--4-methyl--2--oxo--1--dihydropyridin--1--yl)propanenitrile (CAS No.--2137559--79--4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug discovery make it an exciting molecule to investigate. As our understanding of biological pathways continues to grow, this compound may play a significant role in the development of new therapeutic agents that address unmet medical needs.